Cas no 2229083-32-1 (tert-butyl N-{1-amino-3-2-(pyrrolidin-1-yl)phenylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-amino-3-2-(pyrrolidin-1-yl)phenylpropan-2-yl}carbamate
• CAS No: 2229083-32-1
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 5945194
• PubChem ID: 165708792
• Update Time: 2025-06-25

tert-butyl N-{1-amino-3-2-(pyrrolidin-1-yl)phenylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-amino-3-2-(pyrrolidin-1-yl)phenylpropan-2-yl}carbamate
• tert-butyl N-{1-amino-3-[2-(pyrrolidin-1-yl)phenyl]propan-2-yl}carbamate
• 2229083-32-1
• EN300-1900127

• Inchi： 1S/C18H29N3O2/c1-18(2,3)23-17(22)20-15(13-19)12-14-8-4-5-9-16(14)21-10-6-7-11-21/h4-5,8-9,15H,6-7,10-13,19H2,1-3H3,(H,20,22)
• InChI Key： QPGYOJHGTKYGOR-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC=CC=1N1CCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.22597718g/mol
• Monoisotopic Mass: 319.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-{1-amino-3-2-(pyrrolidin-1-yl)phenylpropan-2-yl}carbamate

Recent Advances in the Study of tert-butyl N-{1-amino-3-2-(pyrrolidin-1-yl)phenylpropan-2-yl}carbamate (CAS: 2229083-32-1)

The compound tert-butyl N-{1-amino-3-2-(pyrrolidin-1-yl)phenylpropan-2-yl}carbamate (CAS: 2229083-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both a pyrrolidine ring and a carbamate group in its structure suggests its utility as a versatile intermediate or a pharmacophore in the synthesis of bioactive molecules.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for more complex molecules. Studies have demonstrated that tert-butyl N-{1-amino-3-2-(pyrrolidin-1-yl)phenylpropan-2-yl}carbamate can be efficiently synthesized through multi-step organic reactions, including amidation and protection-deprotection strategies. The compound's stability under various conditions has also been investigated, providing valuable insights into its handling and storage requirements.

In addition to its synthetic utility, this compound has shown promise in preliminary biological evaluations. Researchers have explored its interactions with various biological targets, including enzymes and receptors, to assess its potential as a lead compound for therapeutic development. The pyrrolidine moiety, in particular, is known to contribute to the binding affinity and selectivity of molecules towards biological targets, making this compound a candidate for further optimization.

One of the key findings from recent studies is the compound's ability to modulate specific signaling pathways involved in disease processes. For instance, it has been shown to exhibit inhibitory activity against certain kinases, which are critical targets in oncology and inflammatory diseases. These findings underscore the potential of tert-butyl N-{1-amino-3-2-(pyrrolidin-1-yl)phenylpropan-2-yl}carbamate as a scaffold for the development of novel therapeutics.

Future research directions include the exploration of structural analogs to enhance the compound's pharmacological properties and the investigation of its mechanism of action at the molecular level. Collaborative efforts between chemists and biologists will be essential to fully realize the therapeutic potential of this molecule. The ongoing studies highlight the importance of interdisciplinary approaches in advancing drug discovery and development.

In conclusion, tert-butyl N-{1-amino-3-2-(pyrrolidin-1-yl)phenylpropan-2-yl}carbamate (CAS: 2229083-32-1) represents a promising candidate in the field of medicinal chemistry. Its synthetic accessibility, structural versatility, and preliminary biological activity make it a valuable subject for further research. As the scientific community continues to uncover its potential, this compound may pave the way for the development of new therapeutic agents addressing unmet medical needs.